Cas no 53181-99-0 (Butanamide, 3-methyl-N-(2-phenylethyl)-)

• Product name: Butanamide, 3-methyl-N-(2-phenylethyl)-
• CAS No: 53181-99-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1581321
• PubChem ID: 3551002

Butanamide, 3-methyl-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 3-methyl-N-(2-phenylethyl)-
• 3-methyl-N-(2-phenylethyl)butanamide
• AKOS002951224
• DTXSID30393558
• CHEBI:200201
• 3-methyl-N-(2'-phenylethyl)-butyramide
• Z27761648
• 53181-99-0
• SCHEMBL6045130

• Inchi： InChI=1S/C13H19NO/c1-11(2)10-13(15)14-9-8-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,14,15)
• InChI Key： GIOFEZBLCNCEBN-UHFFFAOYSA-N
• SMILES： CC(C)CC(=O)NCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines